Cas no 2098013-59-1 ([(1-Fluorocyclopentyl)methyl](hexyl)amine)

• Product Name: [(1-Fluorocyclopentyl)methyl](hexyl)amine
• CAS No: 2098013-59-1
• MF: C₁₂H₂₄FN
• MW: 201.324067115784
• CID: 5727442
• PubChem ID: 126847968
• Update Time: 2025-10-23

[(1-Fluorocyclopentyl)methyl](hexyl)amine Chemical and Physical Properties

Names and Identifiers

• F1912-3093
• 2098013-59-1
• starbld0023479
• N-((1-Fluorocyclopentyl)methyl)hexan-1-amine
• [(1-fluorocyclopentyl)methyl](hexyl)amine
• N-[(1-fluorocyclopentyl)methyl]hexan-1-amine
• AKOS040801830
• Cyclopentanemethanamine, 1-fluoro-N-hexyl-
• (1-fluorocyclopentyl)methyl](hexyl)amine
• [(1-Fluorocyclopentyl)methyl](hexyl)amine

• Inchi： 1S/C12H24FN/c1-2-3-4-7-10-14-11-12(13)8-5-6-9-12/h14H,2-11H2,1H3
• InChI Key： NCFLNZNFYAUQFT-UHFFFAOYSA-N
• SMILES： FC1(CNCCCCCC)CCCC1

Computed Properties

• Exact Mass: 201.189277932g/mol
• Monoisotopic Mass: 201.189277932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 253.3±13.0 °C(Predicted)
• pka: 10.79±0.20(Predicted)

Additional information on [(1-Fluorocyclopentyl)methyl](hexyl)amine

[(1-Fluorocyclopentyl)methyl](hexyl)amine: A Comprehensive Overview

The compound [(1-Fluorocyclopentyl)methyl](hexyl)amine, identified by the CAS number 2098013-59-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a fluorinated cyclopentane ring with a hexylamine group. The presence of the fluorine atom introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The fluorine atom, known for its high electronegativity and lipophilic properties, can significantly influence the physicochemical properties of molecules. In the case of [(1-Fluorocyclopentyl)methyl](hexyl)amine, the fluorine atom at the cyclopentane ring enhances the molecule's stability and bioavailability, making it a promising candidate for various applications.

The synthesis of [(1-Fluorocyclopentyl)methyl](hexyl)amine involves a multi-step process that typically includes the formation of the cyclopentane ring followed by fluorination and subsequent amine functionalization. Researchers have explored various methods to optimize this synthesis, including the use of transition metal catalysts and novel reaction conditions. These advancements have not only improved the yield but also reduced the environmental impact of the production process.

In terms of applications, [(1-Fluorocyclopentyl)methyl](hexyl)amine has shown potential in the field of pharmaceuticals. Its unique structure allows it to interact with biological targets in a manner that could be beneficial for treating various diseases. For instance, recent studies have suggested that this compound may exhibit anti-inflammatory properties, making it a candidate for developing new drugs in this therapeutic area.

Beyond pharmaceuticals, [(1-Fluorocyclopentyl)methyl](hexyl)amine has also found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in catalysis and sensor technology. Researchers are actively exploring its potential as a ligand in homogeneous catalysis, where it could facilitate efficient transformations of organic compounds.

The physicochemical properties of [(1-Fluorocyclopentyl)methyl](hexyl)amine are well-documented, with studies focusing on its solubility, thermal stability, and reactivity under different conditions. These properties are crucial for understanding its behavior in various chemical reactions and its suitability for different applications.

In conclusion, [(1-Fluorocyclopentyl)methyl](hexyl)amine is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic research and industrial applications.